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Compound of Interest

Compound Name: Di-n-octyltin oxide

Cat. No.: B1347045 Get Quote

This document provides an in-depth technical overview of the health and safety data for di-n-
octyltin oxide (CAS No. 870-08-6). It is intended for researchers, scientists, and drug

development professionals who may handle this substance. This guide consolidates key data

from material safety data sheets, regulatory assessments, and toxicological studies to ensure

safe laboratory practices.

Chemical and Physical Properties
Di-n-octyltin oxide is an organotin compound that exists as a white to off-white powder.[1][2] It

is characterized by its low solubility in water and higher solubility in organic solvents.[1][3]

Property Value Reference

CAS Number 870-08-6 [4]

Molecular Formula C₁₆H₃₄OSn [4]

Molecular Weight 361.15 g/mol [5]

Appearance White to off-white powder/solid [1][4]

Melting Point 245-248 °C (decomposes) [6]

Boiling Point Not determined [6]

Water Solubility Insoluble [1][3]

Solubility in Organic Solvents Soluble [7]
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Toxicological Data
The toxicological profile of di-n-octyltin oxide indicates potential for significant health effects,

particularly with repeated exposure. The primary target organs are the thymus and the

reproductive system.[5][8] Much of the understanding of its systemic toxicity is derived from

studies on related dioctyltin compounds, based on the principle that the dioctyltin moiety is the

main driver of toxicity.[8][9]
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)
2500 mg/kg Rat [10]

Skin

Corrosion/Irritation
Causes skin irritation Not specified [11][12]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Not specified [4][11]

Respiratory Irritation
May cause respiratory

irritation
Not specified [4][11]

Skin Sensitization
Not classified as a

sensitizer
Guinea pig [10]

Germ Cell

Mutagenicity

Not classified as

mutagenic
Not specified [9]

Carcinogenicity
Not classified as

carcinogenic
Not specified [9]

Reproductive Toxicity

Suspected of

damaging the unborn

child

Not specified [13]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
Not specified [4][11]

Specific Target Organ

Toxicity (Repeated

Exposure)

May cause damage to

organs (thymus)

through prolonged or

repeated exposure

Rat [4][5][8]

Experimental Protocols
A key study in assessing the toxicity of di-n-octyltin oxide is the combined repeated dose

toxicity study with the reproduction/developmental toxicity screening test, conducted according

to the OECD Test Guideline 422.[5][10][11]
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OECD Guideline 422: Combined Repeated Dose and
Reproduction/Developmental Toxicity Screening Test
Objective: This screening test is designed to provide information on the potential health

hazards of a substance following repeated exposure, including effects on male and female

reproductive performance.[5][11]

Methodology:

Test Species: The preferred species is the rat.[11]

Administration: The test substance is administered orally by gavage daily.[11]

Dosage: At least three dose levels and a control group are used. For di-n-octyltin oxide,

Wistar rats were administered the chemical at 0, 5, 25, or 250 mg/kg in their diet.[5] This is

equivalent to approximately 0, 0.3–0.4, 1.5–2.4, and 11.2–17.4 mg/kg body weight/day.[5]

Dosing Period: Males are dosed for a minimum of four weeks, and females are dosed

throughout the study period of approximately 54 days (including 2 weeks pre-mating, mating,

gestation, and lactation).[5][11]

Mating: A "one male to one female" mating procedure is typically used.[11]

Observations:

Parental Animals: Daily clinical observations, weekly body weight and food/water

consumption measurements, and estrous cycle monitoring are performed.[11]

Offspring: Pups are counted, weighed, and examined for external abnormalities.

Anogenital distance and nipple retention in male pups are also measured.[5]

Pathology: At the end of the study, all animals (parental and offspring) are subjected to a

gross necropsy. Histopathological examination of major organs, with a particular focus on the

reproductive organs and the thymus, is conducted.[5][11]

Key Findings for Di-n-octyltin Oxide: The primary finding from this study was significant

thymus toxicity.[5] Developmental effects, such as increased pup mortality, were also noted.[10]
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow of the OECD Guideline 422 study used

to assess the toxicity of di-n-octyltin oxide.
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Caption: Workflow for the OECD 422 Toxicity Study.
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Proposed Immunotoxic Signaling Pathway
While the precise signaling pathway for di-n-octyltin oxide-induced immunotoxicity is not fully

elucidated, studies on related organotin compounds, such as dibutyltins, suggest a potential

mechanism involving the activation of Peroxisome Proliferator-Activated Receptor gamma

(PPARγ) and Retinoid X Receptor alpha (RXRα).[14] This can lead to downstream effects on

gene expression related to immune function and apoptosis in thymocytes.
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Caption: Proposed immunotoxic mechanism of dioctyltin compounds.
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Emergency First Aid Procedures
The following diagram outlines the logical flow of first aid measures in case of exposure to di-n-
octyltin oxide.

Routes of Exposure

Immediate Actions

Exposure to
Di-n-octyltin Oxide

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with
plenty of soap and water.

Remove contaminated clothing.

Rinse immediately with plenty of water
for at least 15 minutes.

Clean mouth with water.
Do NOT induce vomiting.

Get Medical Attention

Click to download full resolution via product page

Caption: First aid response to di-n-octyltin oxide exposure.

Health and Safety Recommendations
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[11] Ensure eyewash stations and safety showers are readily available.[11]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[11]

Skin Protection: Wear protective gloves (neoprene or nitrile rubber) and clothing to prevent

skin exposure.[11]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[11]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe dust.[12]

Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

Store locked up.[4]

Incompatible with strong oxidizing agents.[11]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or foam.

[12]

Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and metal

oxides.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4]

Disposal Considerations: Dispose of contents and container to an approved waste disposal

plant in accordance with local, regional, and national regulations.[4] Do not empty into drains or

release into the environment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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